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Compound of Interest

Compound Name: MCPP methyl ester-d3

Cat. No.: B12419445

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,
technical specifications, and analytical applications of MCPP methyl ester-d3. This deuterated
analog serves as a crucial internal standard for the precise quantification of the herbicide
Mecoprop (MCPP) and its methyl ester derivative in various matrices. Its use is essential for
researchers in environmental monitoring, food safety, and toxicology to achieve accurate and
reproducible results in mass spectrometry-based analyses.

Commercial Availability and Suppliers

MCPP methyl ester-d3 and its parent compound, Mecoprop-d3, are available from several
reputable suppliers of analytical standards. These compounds are typically offered in various
formats, including neat (solid) form and as certified solutions in organic solvents. When
selecting a supplier, researchers should consider the availability of a Certificate of Analysis
(CoA) and the supplier's accreditation (e.g., ISO 17034) to ensure the quality and traceability of
the standard.

Below is a summary of prominent commercial suppliers and their offerings.
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. Catalog Number .
Supplier Product Name Available Formats
(Example)

Mecoprop-methyl
LGC Standards ester D3 (phenyl D3) DRE-XA14835100AC Solution
100 pg/mL in Acetone

Neat Solid (mg

Mecoprop-d3 TRC-M203052 -
quantities)
MCPP methyl ester- )
MedChemExpress 43 HY-144193S Solid
Santa Cruz )
) Mecoprop-d3 sc-212423 Solid
Biotechnology

Note: Availability and catalog numbers are subject to change. Please consult the supplier's
website for the most current information.

Technical and Chemical Data

Accurate quantification relies on well-characterized internal standards. The tables below
summarize the key chemical and physical properties of MCPP methyl ester-d3 and the closely
related Mecoprop-d3.

MCPP Methyl Ester-d3

Property Value Source
Molecular Formula C11H10D3CIO3 MedChemExpress
Molecular Weight 231.69 g/mol MedChemExpress[1][2]
Not explicitly listed for the
CAS Number -
methyl ester-d3
Typical Format Solid MedChemExpress

o Internal standard for GC-MS or
Common Application ] MedChemExpress
LC-MS analysis.
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43 ( -d3 Acid |

Property Value Source

Molecular Formula C10HsD3CIO3 Santa Cruz Biotechnology
Molecular Weight 217.66 g/mol Santa Cruz Biotechnology
Accurate Mass 217.0585 LGC Standards

Santa Cruz Biotechnology,
LGC Standards

CAS Number 352431-15-3

2-(4-chloro-2,3,5-trideuterio-6-
IUPAC Name ) ] LGC Standards
methylphenoxy)propanoic acid

) Neat Solid (Exact weight
Typical Formats _ _ LGC Standards
packaging available)

Storage Temperature +4°C LGC Standards

Products available under
Certifications ISO/IEC 17025 and ISO 17034 LGC Standards

accreditation.

Principles of Use as an Internal Standard

An internal standard (IS) is a compound with similar physicochemical properties to the analyte
of interest, which is added in a known quantity to every sample, calibrant, and quality control.
The use of a stable isotope-labeled standard like MCPP methyl ester-d3 is the gold standard
in quantitative mass spectrometry for several reasons:

o Compensates for Matrix Effects: It co-elutes chromatographically with the unlabeled analyte,
experiencing the same ionization suppression or enhancement in the mass spectrometer
source.

o Corrects for Procedural Errors: It accounts for analyte loss during sample preparation,
extraction, and injection.

o Improves Accuracy and Precision: By using the ratio of the analyte peak area to the IS peak
area for quantification, variability is significantly reduced, leading to more reliable data.
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Representative Experimental Protocol: Analysis of
MCPP in Water

This section outlines a generalized methodology for the determination of MCPP in water
samples using a deuterated internal standard, derivatization to the methyl ester, and
subsequent GC-MS analysis. This protocol is a synthesis of standard methods for herbicide
analysis.

Materials and Reagents

o MCPP methyl ester-d3 or Mecoprop-d3

 MCPP analytical standard

¢ Methanol (HPLC grade)

o Diethyl ether

e Hexane

e Sodium sulfate (anhydrous)

e Hydrochloric acid (HCI)

o Derivatization agent (e.g., Diazomethane or Trimethylsilyldiazomethane)

Deionized water

Sample Preparation and Extraction

o Sample Collection: Collect water samples in clean glass containers.
 Acidification: Acidify 100 mL of the water sample to a pH of <2 with concentrated HCI.

 Internal Standard Spiking: Add a known amount of MCPP methyl ester-d3 (or Mecoprop-d3
if derivatizing in situ) solution in methanol to the sample.

e Liquid-Liquid Extraction (LLE):
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o Transfer the sample to a separatory funnel.
o Extract the sample three times with 30 mL portions of diethyl ether.

o Combine the organic extracts.

» Drying: Dry the combined extract by passing it through a funnel containing anhydrous
sodium sulfate.

« Concentration: Evaporate the solvent to a volume of approximately 1 mL under a gentle
stream of nitrogen.

Derivatization (Methylation)

e Objective: To convert the MCPP acid (and Mecoprop-d3 if used) to its more volatile methyl
ester for GC analysis. This step is crucial for achieving good chromatographic peak shape.

e Procedure: Add the methylation agent (e.g., diazomethane solution) dropwise to the
concentrated extract until a faint yellow color persists. Allow the reaction to proceed for 10
minutes.

e Solvent Exchange: Carefully evaporate the derivatization solvent and exchange it with
hexane to a final volume of 1 mL.

GC-MS Analysis

e Gas Chromatograph (GC) Conditions:

[¢]

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 pum film thickness

o

Injector: Splitless, 250°C

o

Oven Program: 60°C (hold 1 min), ramp to 250°C at 10°C/min, hold 5 min

Carrier Gas: Helium

[¢]

e Mass Spectrometer (MS) Conditions:

o lonization: Electron lonization (El), 70 eV
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o Mode: Selected lon Monitoring (SIM)
o lons to Monitor (Example):
= MCPP Methyl Ester: m/z (e.g., specific fragments)

= MCPP Methyl Ester-d3: m/z (corresponding fragments with +3 Da shift)

Quantification

o Generate a calibration curve by plotting the peak area ratio (MCPP methyl ester / MCPP
methyl ester-d3) against the concentration of the MCPP standards.

o Calculate the concentration of MCPP in the samples using the regression equation from the
calibration curve.

Visualized Workflows

The following diagrams illustrate the key processes involved in using MCPP methyl ester-d3
as an internal standard.

Sample Preparation Instrumental Analysis Data Processing

3. Liquid-Liquid 4. Derivatize 5. Final Extract 6. GC-MS Analysis 7. Peak Integration 8. Calculate
Extraction (Methylation) in Hexane (SIM Mode) (Analyte & IS) Area Ratio

2. Spike with
MCPP-d3 1S

1. Water Sample
(e.g., 100 mL)

Click to download full resolution via product page

Analytical workflow for MCPP quantification.
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Logic of internal standard correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to MCPP Methyl Ester-d3 for Analytical
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419445#commercial-suppliers-and-availability-of-
mcpp-methyl-ester-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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